3-Ethyl-3,5,5-trimethyl-1-(propan-2-yl)piperazin-2-one

• CAS No.: 72622-77-6
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: 3-ethyl-3,5,5-trimethyl-1-propan-2-ylpiperazin-2-one
• InChI: InChI=1S/C12H24N2O/c1-7-12(6)10(15)14(9(2)3)8-11(4,5)13-12/h9,13H,7-8H2,1-6H3
• InChI Key: NYIPOHVLRWJXJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=O)N(CC(N1)(C)C)C(C)C)C

Description

3-Ethyl-3,5,5-trimethyl-1-(propan-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C12H24N2O and its molecular weight is 212.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 g (1 mol) of finely ground NaOH are added, with stirring, to a solution of 24.6 g (0.189 mol) of N-1-isopropyl-2-methylpropane-1,2-diamine (prepared in accordance with M. Senkus.: J. Am. Chem. Soc. 68, 10 (1946)) and 25 ml (0.3 mol) of chloroform in 250 ml (2.77 mol) of methyl ethyl ketone at 10° C. The reaction mixture is stirred for 16 hours at room temperature and is then filtered. The filtrate, concentrated by evaporation in a rotary evaporator, is chromatographed over silica gel with hexane/ethyl acetate (3:2). The pure fractions are concentrated by evaporation, giving 13.7 g (33%) of compound (229) in the form of a colourless oil.